3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile

• IUPAC Name: 3-(3-quinoxalin-2-yloxypyrrolidine-1-carbonyl)benzonitrile
• InChI: InChI=1S/C20H16N4O2/c21-11-14-4-3-5-15(10-14)20(25)24-9-8-16(13-24)26-19-12-22-17-6-1-2-7-18(17)23-19/h1-7,10,12,16H,8-9,13H2
• InChI Key: UXNWXCLYWYPUIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC3=CC=CC=C3N=C2)C(=O)C4=CC=CC(=C4)C#N
• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a quinoxaline moiety, which is a type of nitrogen-containing heterocycle.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors. The synthetic strategies often involve ring construction or functionalization of preformed pyrrolidine rings.

Mechanism of Action

The mechanism of action of 3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or proteins involved in disease pathways. For example, it has been shown to inhibit the activity of glycogen synthase kinase 3β (GSK-3β), which is implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the aggregation of amyloid beta (Aβ) peptides in Alzheimer's disease, and improve motor function in Parkinson's disease models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile in lab experiments is its relatively simple synthesis method. Another advantage is its potential for use in various scientific fields. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a drug candidate.

Future Directions

There are several future directions for the study of 3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile. One direction is the investigation of its potential as a therapeutic agent for various diseases. Another direction is the synthesis of derivatives with improved properties, such as increased solubility or selectivity. Additionally, further studies are needed to elucidate its mechanism of action and to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile involves the reaction of 2-(3-bromopropoxy)aniline with 2-(quinoxalin-2-yloxy)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to obtain the final product.

Scientific Research Applications

3-[3-(Quinoxalin-2-yloxy)pyrrolidine-1-carbonyl]benzonitrile has been studied for its potential applications in various scientific fields. In the field of organic electronics, it has been used as a building block for the synthesis of organic semiconductors with improved charge transport properties. In the field of medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.